Cas no 55147-68-7 ((R)-5-Methylhydantoin (app 80% ee))

(R)-5-Methylhydantoin (approximately 80% ee) is a chiral hydantoin derivative commonly employed as an intermediate in organic synthesis and pharmaceutical applications. Its stereochemical purity (80% enantiomeric excess) makes it suitable for asymmetric synthesis and the preparation of enantiomerically enriched compounds. The hydantoin scaffold is versatile, often utilized in the development of bioactive molecules, including anticonvulsants and enzyme inhibitors. This product offers a convenient starting material for further functionalization due to its reactive imide ring, which can undergo hydrolysis or ring-opening reactions. The (R)-enantiomer's defined configuration is advantageous for studies requiring stereoselectivity, such as chiral auxiliaries or ligand design. Stored under appropriate conditions, it maintains stability for extended periods.
(R)-5-Methylhydantoin (app 80% ee) structure
55147-68-7 structure
Product Name:(R)-5-Methylhydantoin (app 80% ee)
CAS No:55147-68-7
MF:C4H6N2O2
MW:114.102640628815
MDL:MFCD00270038
CID:377886
PubChem ID:1615267
Update Time:2025-06-08

(R)-5-Methylhydantoin (app 80% ee) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,5-methyl-, (5R)-
    • (R)-5-Methylhydantoin
    • (D)-5-METHYLHYDANTOIN
    • (R)-5-Methylhydantoi
    • D-5-Methylhydantoin
    • Prestwick_214
    • DTXSID90364603
    • HMS1570N09
    • (R)-5-Methylhydantoin (app 80% ee)
    • Prestwick0_000864
    • SR-01000872638
    • Methylhydantoin-5-(D)
    • 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
    • 5-methylhydantoin-(D)
    • CAS-40856-73-3
    • SR-01000872638-1
    • CCG-220864
    • AKOS006272225
    • Q27167056
    • CHEMBL1394088
    • SPBio_002828
    • CHEBI:95229
    • VMAQYKGITHDWKL-UWTATZPHSA-N
    • CAS-55147-68-7
    • SW196523-4
    • Prestwick1_000864
    • Prestwick2_000864
    • (5R)-5-methylimidazolidine-2,4-dione
    • (R)-5-Methylhydantoin (app 80per cent ee)
    • NCGC00016847-01
    • HMS3714N09
    • 55147-68-7
    • (R)-5-methylimidazolidine-2,4-dione
    • NCGC00016847-02
    • SCHEMBL6100849
    • (R)-(+)-5-Methylhydantoin
    • 5(R)-Methylimidazolidine-2,4-dione
    • SR-01000872638-2
    • MDL： MFCD00270038
    • Inchi： 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)/t2-/m1/s1
    • InChI Key： VMAQYKGITHDWKL-UWTATZPHSA-N
    • SMILES： O=C1[C@@H](C)NC(N1)=O

Computed Properties

  • Exact Mass: 114.04300
  • Monoisotopic Mass: 114.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 175-177°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 58.20000
  • LogP: -0.12810
  • Vapor Pressure: Not available

(R)-5-Methylhydantoin (app 80% ee) Security Information

(R)-5-Methylhydantoin (app 80% ee) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-5-Methylhydantoin (app 80% ee) Pricemore >>

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